Cas no 168167-51-9 (Pyridine, 4-bromo-2-(bromomethyl)-3-methyl-)

• Product Name: Pyridine, 4-bromo-2-(bromomethyl)-3-methyl-
• CAS No: 168167-51-9
• MF: C₇H₇Br₂N
• MW: 264.945180177689
• CID: 4900054
• Update Time: 2025-06-12

Pyridine, 4-bromo-2-(bromomethyl)-3-methyl- Chemical and Physical Properties

Names and Identifiers

• Pyridine, 4-bromo-2-(bromomethyl)-3-methyl-
• 4-Bromo-2-bromomethyl-3-methylpyridine

• Inchi： 1S/C7H7Br2N/c1-5-6(9)2-3-10-7(5)4-8/h2-3H,4H2,1H3
• InChI Key： YHIYBSFKUMOLQG-UHFFFAOYSA-N
• SMILES： BrC1C=CN=C(CBr)C=1C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 108
• XLogP3: 2.5
• Topological Polar Surface Area: 12.9

Additional information on Pyridine, 4-bromo-2-(bromomethyl)-3-methyl-

Pyridine, 4-bromo-2-(bromomethyl)-3-methyl- (CAS No. 168167-51-9): A Versatile Intermediate in Modern Chemical Synthesis

Pyridine, 4-bromo-2-(bromomethyl)-3-methyl- (CAS No. 168167-51-9) is a highly significant compound in the realm of chemical synthesis and pharmaceutical research. This brominated pyridine derivative stands out due to its unique structural features, which make it a valuable intermediate in the development of various bioactive molecules. The presence of multiple bromomethyl and methyl substituents on the pyridine ring endows this compound with a high degree of reactivity, facilitating diverse chemical transformations that are crucial for medicinal chemistry applications.

The CAS number 168167-51-9 uniquely identifies this compound and underscores its importance in scientific literature and industrial processes. As a pyridine derivative, it serves as a building block for more complex structures, particularly in the synthesis of pharmaceutical agents and agrochemicals. The 4-bromo and 2-(bromomethyl) substituents are particularly noteworthy, as they provide reactive sites for further functionalization, enabling chemists to design molecules with specific biological activities.

In recent years, there has been growing interest in the applications of brominated pyridines in drug discovery. The ability to introduce bromine atoms at specific positions on the pyridine ring allows for fine-tuning of molecular properties, such as solubility, bioavailability, and metabolic stability. This has made compounds like Pyridine, 4-bromo-2-(bromomethyl)-3-methyl- (CAS No. 168167-51-9) indispensable in the synthesis of small molecule drugs targeting various diseases.

One of the most compelling aspects of this compound is its role in the development of kinase inhibitors, which are critical in treating cancers and inflammatory diseases. The bromomethyl group, in particular, is a versatile handle for introducing additional functional groups through nucleophilic addition reactions. This property has been exploited in the synthesis of tyrosine kinase inhibitors, which are designed to block the activity of aberrant signaling pathways involved in tumor growth and progression.

Recent advancements in medicinal chemistry have highlighted the importance of pyridine-based scaffolds in drug design. The structural motif is found in numerous approved drugs due to its ability to interact with biological targets such as enzymes and receptors. Pyridine, 4-bromo-2-(bromomethyl)-3-methyl- (CAS No. 168167-51-9) exemplifies this trend, offering a flexible platform for generating novel therapeutic agents.

The synthesis of this compound typically involves multi-step organic reactions, starting from commercially available pyridine precursors. Key steps include halogenation and methylation reactions that introduce the desired substituents at specific positions on the ring. The use of electrophilic aromatic substitution techniques allows for precise control over regioselectivity, ensuring that the final product possesses the correct stereochemistry for subsequent applications.

In addition to its pharmaceutical applications, Pyridine, 4-bromo-2-(bromomethyl)-3-methyl- (CAS No. 168167-51-9) has found utility in materials science and catalysis. The brominated pyridines are often employed as ligands or intermediates in transition metal-catalyzed reactions, where they can facilitate cross-coupling processes that are essential for constructing complex organic molecules.

The growing demand for specialized chemical intermediates has led to increased interest in custom synthesis services that can produce compounds like Pyridine, 4-bromo-2-(bromomethyl)-3-methyl-. Contract research organizations (CROs) and chemical manufacturers are increasingly offering tailored solutions to meet the needs of pharmaceutical companies and academic researchers alike.

As our understanding of biological systems continues to expand, so does the need for innovative chemical tools to probe and manipulate these systems. Pyridine derivatives remain at the forefront of this effort, providing essential building blocks for next-generation therapeutics. The unique properties of Pyridine, 4-bromo-2-(bromomethyl)-3-methyl-, with its combination of reactivity and structural versatility, ensure its continued relevance in both academic research and industrial applications.